Cas no 148763-58-0 (D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI))
![D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI) structure](https://www.kuujia.com/scimg/cas/148763-58-0x300.png)
148763-58-0 structure
Product Name:D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI)
CAS No:148763-58-0
Molecular Formula:C46H54N2O20
Molecular Weight:954.922360000001
CID:145070
PubChem ID:3073451
D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI) Properties
Names and Identifiers
-
- D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI)
- LogP
- D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-te
- Pradimicin A pivaloyloxymethyl ester
- 5-{[4,6-Dideoxy-4-(methylamino)-3-O-pentopyranosylhexopyranosyl]oxy}-N-(1-{[(2,2-dimethylpropanoyl)oxy]methoxy}-1-oxopropan-2-yl)-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6,8,13-tetrahydrobenzo[a]tetracene-2-carboximidic acid
- D-Alanine, N-((5-((4,6-dideoxy-4-(methylamino)-3-O-beta-D-xylopyranosyl-beta-D-galactopyranosyl)oxy)-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)-
- DTXSID10933476
- 148763-58-0
-
- InChIKey: GYCXDYUWDRPIKW-UHFFFAOYSA-N
- Inchi: InChI=1S/C46H54N2O20/c1-15-9-22-28(35(55)25(15)41(59)48-16(2)42(60)64-14-65-45(61)46(4,5)6)27-20(12-21-29(36(27)56)32(52)19-10-18(62-8)11-23(49)26(19)31(21)51)33(53)39(22)67-44-38(58)40(30(47-7)17(3)66-44)68-43-37(57)34(54)24(50)13-63-43/h9-12,16-17,24,30,33-34,37-40,43-44,47,49-50,53-58H,13-14H2,1-8H3,(H,48,59)
- SMILES: COC1C=C(O)C2C(C3C=C4C(C5C(O)=C(C(NC(C(OCOC(C(C)(C)C)=O)=O)C)=O)C(C)=CC=5C(C4O)OC4OC(C)C(NC)C(OC5OCC(O)C(O)C5O)C4O)=C(O)C=3C(=O)C=2C=1)=O
Computed Properties
- Exact Mass: 954.327
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 21
- Rotatable Bond Count: 14
- Monoisotopic Mass: 954.327
- Heavy Atom Count: 68
- Complexity: 1850
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 336Ų
Experimental Properties
- Refractive Index: 1.683
- Boiling Point: 1119.2°C at 760 mmHg
- Flash Point: 630.7°C
- Density: 1.57
D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI) Related Literature
-
Yunyun Huang,Bo Yu,Tuan Guo,Bai-Ou Guan RSC Adv., 2017,7, 14322-14322
-
Sang-Hyun Pyo,Ji Hoon Park,Vanessa Srebny,Rajni Hatti-Kaul Green Chem., 2020,22, 4450-4455
-
Rehab Khaled,Ahmed Farghali,Ibrahim M. El-Sherbiny RSC Adv., 2021,11, 31845-31854
-
Mahshid Hashemkhani,Gozde Demirci,Ali Bayir,Abdullah Muti,Layla Mohammad Hadi,Elnaz Yaghini,Marilena Loizidou,Alexander J. MacRobert Nanoscale, 2021,13, 14879-14899
-
Suzanne J. Dilly,Matthew J. Bell,Andrew J. Clark,Andrew Marsh,Richard M. Napier,Martin J. Sergeant,Andrew J. Thompson,Paul C. Taylor Chem. Commun., 2007, 2808-2810
-
Francesco Barsotti,Giovanni Ghigo,Silvia Berto,Davide Vione Photochem. Photobiol. Sci., 2017,16, 527-538
-
Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
-
Somnath Biswas,Jakub Husek,Stephen Londo,Elizabeth A. Fugate,L. Robert Baker Phys. Chem. Chem. Phys., 2018,20, 24545-24552
148763-58-0 (D-Alanine,N-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (5S-trans)- (9CI)) Related Products
- 169555-93-5(Fmoc-4-Pal-OH)
- 170643-02-4(FMOC-D-Allo-THR(TBU)-OH)
- 172797-67-0(2H-Pyran,3-(2-bromoethoxy)tetrahydro-)
- 173200-56-1((E)-6,6-Dimethylhept-2-en-4-yn-1-ol)
- 13444-98-9(Sulfuricacid, palladium(2+) salt (1:1), dihydrate (9CI))
- 169280-33-5(Methyl 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoate hydrochloride)
- 18867-44-2(1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)-)
- 177995-40-3(4-Methoxy-1,2-benzisoxazol-3-amine)
- 14717-97-6(2-amino-3-(1,3-thiazol-4-yl)propanoic acid)
- 112898-19-8((S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/
